Cas no 660856-31-5 (Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-)

Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]- structure
660856-31-5 structure
Product Name:Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-
CAS No:660856-31-5
MF:C21H13N3OS
MW:355.412422895432
CID:1702716
Update Time:2024-08-31

Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-[[5-(2-naphthalenylcarbonyl)-2-thiazolyl]amino]-
    • Inchi: 1S/C21H13N3OS/c22-12-14-4-3-7-18(10-14)24-21-23-13-19(26-21)20(25)17-9-8-15-5-1-2-6-16(15)11-17/h1-11,13H,(H,23,24)
    • InChI Key: MXZZMRQTYFMRTJ-UHFFFAOYSA-N
    • SMILES: C(#N)C1=CC=CC(NC2=NC=C(C(C3=CC=C4C(=C3)C=CC=C4)=O)S2)=C1

Computed Properties

  • Exact Mass: 355.07809

Experimental Properties

  • Density: 1.38±0.1 g/cm3(Predicted)
  • Boiling Point: 580.5±56.0 °C(Predicted)
  • PSA: 65.78
  • pka: 1.37±0.10(Predicted)
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